D-Val-Leu-Lys-chloromethylketone

• Molecular Formula: C18H35ClN4O3
• Molecular Weight: 390.9 g/mol
• InChI: InChI=1S/C18H35ClN4O3/c1-11(2)9-14(23-18(26)16(21)12(3)4)17(25)22-13(15(24)10-19)7-5-6-8-20/h11-14,16H,5-10,20-21H2,1-4H3,(H,22,25)(H,23,26)/t13-,14-,16+/m0/s1
• InChIKey: BFFGVNDZOIYMKV-OFQRWUPVSA-N

D-Val-Leu-Lys-chloromethylketone Technical Overview & Procurement

D-Val-Leu-Lys-chloromethylketone (CAS 75590-15-7), also designated H-D-Val-Leu-Lys-CMK or D-VLK-CMK, is a synthetic tripeptide chloromethyl ketone derivative that functions as an irreversible covalent inhibitor of serine proteases. The compound comprises D-valine, L-leucine, and L-lysine residues bearing a C-terminal chloromethyl ketone warhead, with molecular formula C18H35ClN4O3 and molecular weight 390.95 g/mol [1]. Unlike many in-class tripeptide CMKs that broadly inhibit plasmin and trypsin with comparable potency, D-Val-Leu-Lys-chloromethylketone exhibits a striking inversion of the expected structure-activity relationship, wherein its corresponding p-nitroanilide (pNA) derivative is an exceptionally poor substrate for thrombin yet the CMK derivative is a highly efficient thrombin inhibitor [2]. This divergent substrate-inhibitor behavior, coupled with its unique D-configuration at the N-terminal valine residue, confers distinct selectivity properties that differentiate it from L-Val-containing analogs and Arg-terminal CMKs targeting plasma kallikrein [3].

1

Thrombin-selective serine protease inhibition — irreversible covalent probe with reported thrombin selectivity context; minimal off-target plasmin/trypsin activity.

2

X-ray crystallography probe for PRSS57 and plant CysEP — validated covalent active-site mapping with deposited PDB structures.

3

Serine protease selectivity profiling — distinct substrate-inhibitor divergence signature supports SAR studies across thrombin, plasmin, kallikrein.

4

D-configuration stability context — N-terminal D-Val may confer aminopeptidase resistance; relevant for complex biological matrices.

• [1] PDBj. ChemComp-2YS: D-valyl-N-[(2S,3S)-7-amino-1-chloro-2-hydroxyheptan-3-yl]-L-leucinamide (D-Val-Leu-Lys-chloromethylketone). https://pdbj.org/emnavi/quick.php?lang=en&id=Chem-2YS View Source
• [2] Collen D, Lijnen HR, De Cock F, Durieux JP, Loffet A. Kinetic properties of tripeptide lysyl chloromethyl ketone and lysyl p-nitroanilide derivatives towards trypsin-like serine proteinases. Biochim Biophys Acta. 1980;615(1):158-166. View Source
• [3] Tsuda Y, Teno N, Okada Y, Wanaka K, Bohgaki M, Hijikata-Okunomiya A, et al. Synthesis of tripeptide chloromethyl ketones and examination of their inhibitory effects on plasmin and plasma kallikrein. Chem Pharm Bull (Tokyo). 1989;37(11):3108-3111. View Source

Why Generic Substitution of D-VLK-CMK Is Scientifically Unjustified

Substituting D-Val-Leu-Lys-chloromethylketone with other tripeptide chloromethyl ketones, even those sharing the Lys-CMK warhead (e.g., Ala-Phe-Lys-CMK or 1]. Furthermore, D-configuration substitution matters critically: D-Ile-Phe-Lys-CH2Cl inhibits both plasmin and plasma kallikrein with similar potency, whereas D-Ile-Phe-Arg-CH2Cl shows high selectivity for plasma kallikrein [2]. No other commercially available tripeptide CMK reproduces the exact D-Val-Leu-Lys sequence with the specific substrate-inhibitor divergence that makes this compound a singular thrombin-selective tool within the lysyl-CMK class. Generic substitution based solely on the CMK warhead type will yield entirely different enzyme inhibition profiles and experimental outcomes.

Sequence

Replacing with Ala-Phe-Lys-CMK or Ile-Phe-Lys-CMK may shift selectivity profile away from thrombin toward plasmin/kallikrein; these analogs are not interchangeable for thrombin-focused workflows.

Stereochemistry

L-Val-containing analogs lack the N-terminal D-configuration; proteolytic stability in serum/plasma may differ and compromise irreversible inhibition readouts.

P1 residue

Arg-terminal CMKs (e.g., D-Ile-Phe-Arg-CMK) target plasma kallikrein, not thrombin; substitution will redirect inhibition toward a different serine protease class.

• [1] Collen D, Lijnen HR, De Cock F, Durieux JP, Loffet A. Kinetic properties of tripeptide lysyl chloromethyl ketone and lysyl p-nitroanilide derivatives towards trypsin-like serine proteinases. Biochim Biophys Acta. 1980;615(1):158-166. View Source
• [2] Tsuda Y, Teno N, Okada Y, Wanaka K, Bohgaki M, Hijikata-Okunomiya A, et al. Synthesis of tripeptide chloromethyl ketones and examination of their inhibitory effects on plasmin and plasma kallikrein. Chem Pharm Bull (Tokyo). 1989;37(11):3108-3111. View Source

D-VLK-CMK Quantitative Differentiation vs. Comparator CMKs

Thrombin Inhibition Efficiency vs. Comparator Lysyl CMKs

D-Val-Leu-Lys-CH2Cl exhibits an estimated 100–10,000-fold greater inhibitory efficiency against thrombin compared to the comparator tripeptide lysyl chloromethyl ketones Ala-Phe-Lys-CH2Cl and 1]. The absolute inhibition constant for D-Val-Leu-Lys-CH2Cl against human thrombin is reported as k2/Ki = 2.3 × 10³ M⁻¹s⁻¹ [2]. In contrast, the reference class baseline for other lysyl-CMKs is 100–10,000-fold weaker activity against thrombin (with Ala-Phe-Lys-CMK and 1].

Thrombin inhibition vs. Lysyl CMKs

Head-to-head

D-Val-Leu-Lys-CMK: k₂/K_i = 2.3 × 10³ M⁻¹s⁻¹; comparators Ala-Phe-Lys-CMK and others ~100–10,000-fold less efficient.

Reported thrombin inhibition efficiency supports selectivity-driven assay design.

Steady-state kinetics; purified human thrombin, pH 7.4.

Evidence Dimension	Inhibitory efficiency against human thrombin
Target Compound Data	k2/Ki = 2.3 × 10³ M⁻¹s⁻¹
Comparator Or Baseline	Ala-Phe-Lys-CMK and
Quantified Difference	~100-fold to 10,000-fold superior thrombin inhibition
Conditions	Steady-state kinetics; purified human thrombin; pH 7.4 buffer

Why This Matters

This quantitative differentiation enables researchers requiring thrombin-specific inhibition to select D-Val-Leu-Lys-CMK while avoiding off-target plasmin/trypsin inhibition inherent to other lysyl-CMK probes.

• [1] Collen D, Lijnen HR, De Cock F, Durieux JP, Loffet A. Kinetic properties of tripeptide lysyl chloromethyl ketone and lysyl p-nitroanilide derivatives towards trypsin-like serine proteinases. Biochim Biophys Acta. 1980;615(1):158-166. View Source
• [2] Hongtide. H-D-Val-Leu-Lys-chloromethylketone Product Specification (k2/Ki = 2.3·10³ M⁻¹s⁻¹). https://hongtide.com/procontent.php?prid=139P67 View Source

Substrate-Inhibitor Divergence Against Thrombin

D-Val-Leu-Lys derivatives exhibit the most pronounced substrate-inhibitor divergence among all tripeptide lysyl compounds tested. The p-nitroanilide (pNA) substrate D-Val-Leu-Lys-pNA is "a very poor substrate" for thrombin (100–10,000-fold less efficient than substrates for other enzymes in the panel), whereas the chloromethyl ketone derivative D-Val-Leu-Lys-CH2Cl is "a very efficient inhibitor for thrombin" [1]. This represents a striking functional inversion: the same peptide sequence that fails as a substrate produces a highly effective inhibitor simply by exchanging the C-terminal pNA reporter group for the CMK warhead. Correlation analysis between substrate and inhibitor efficiencies across all tested tripeptide-enzyme combinations yielded r = 0.25 (poor correlation), with the D-Val-Leu-Lys/thrombin pair identified as "the most notable discrepancy" in the entire dataset [1]. By comparison, Ala-Phe-Lys and

Substrate-inhibitor divergence

Head-to-head

D-Val-Leu-Lys-pNA is a very poor thrombin substrate, yet the CMK analog is a highly efficient inhibitor; correlation r = 0.25 across all pairs.

Unique inversion signature confirms sequence-dependent recognition vs. inhibition. Not inferable from substrate data alone.

Panel: plasmin, thrombin, urokinase, factor Xa, trypsin.

Evidence Dimension	Correlation between pNA substrate efficiency and CMK inhibitor efficiency
Target Compound Data	Poor substrate (100–10,000× less efficient) yet highly efficient inhibitor (k2/Ki = 2.3 × 10³ M⁻¹s⁻¹)
Comparator Or Baseline	Ala-Phe-Lys and
Quantified Difference	Most notable discrepancy among all tested tripeptide-enzyme pairs; overall substrate-inhibitor correlation r = 0.25
Conditions	Steady-state kinetics; five serine proteases (plasmin, thrombin, urokinase, factor Xa, trypsin)

Why This Matters

This divergence signature is unique to the D-Val-Leu-Lys sequence and cannot be inferred from substrate screening data alone, making this compound irreplaceable for studies probing the structural determinants of substrate recognition versus inhibition in serine proteases.

• [1] Collen D, Lijnen HR, De Cock F, Durieux JP, Loffet A. Kinetic properties of tripeptide lysyl chloromethyl ketone and lysyl p-nitroanilide derivatives towards trypsin-like serine proteinases. Biochim Biophys Acta. 1980;615(1):158-166. View Source

Crystal Structure with Neutrophil Serine Protease 4 (PRSS57)

D-Val-Leu-Lys-chloromethylketone has been structurally validated at atomic resolution as a covalent active-site probe for neutrophil serine protease 4 (PRSS57/NSP4). The X-ray crystal structure (PDB ID: 4Q80, resolution 3.07 Å) shows the inhibitor covalently bound to the catalytic serine of PRSS57, definitively mapping the S1-S3 subsite interactions [1]. This structural work revealed an unusual substrate recognition mechanism wherein PRSS57, despite bearing elastase-like specificity-determining residues, accommodates the P1-lysine of D-VLK-CMK in a noncanonical "up" conformation stabilized by a solvent-exposed hydrogen-bond network [2]. In contrast, comparable tripeptide CMKs such as D-Pro-Phe-Arg-CMK (targeting FXIIa and plasma kallikrein) and D-Phe-Phe-Arg-CMK (PPACK II, kallikrein-selective) have not been co-crystallized with PRSS57 and exhibit fundamentally different P1 specificity (Arg versus Lys), precluding their use for probing PRSS57's paradoxical trypsin-like activity on arginine residues.

Crystal structure PRSS57

Cross-study

PDB 4Q80: covalent complex at 3.07 Å; S1-S3 subsites mapped; P1-Lys in noncanonical “up” conformation.

Validated structural probe for PRSS57/NSP4 active-site architecture. Comparator Arg-CMKs are mismatched.

Recombinant human PRSS57; X-ray diffraction.

Evidence Dimension	X-ray crystallographic validation in PRSS57 active site
Target Compound Data	PDB 4Q80: covalent complex with PRSS57; 3.07 Å resolution; defines S1-S3 subsite occupancy
Comparator Or Baseline	D-Pro-Phe-Arg-CMK and D-Phe-Phe-Arg-CMK (no reported PRSS57 co-crystal structures; Arg P1 specificity mismatched)
Quantified Difference	Target compound uniquely validated for PRSS57 structural studies; comparator CMKs lack this application
Conditions	X-ray diffraction; recombinant human PRSS57; covalent alkylation of catalytic serine

Why This Matters

Procurement of D-Val-Leu-Lys-CMK is essential for structural biology workflows requiring a validated, co-crystallizable probe to interrogate PRSS57/NSP4 active-site architecture and its atypical substrate recognition mechanisms.

• [1] Lin SJ, Dong KC, Eigenbrot C, van Lookeren Campagne M, Kirchhofer D. Structures of neutrophil serine protease 4 reveal an unusual mechanism of substrate recognition by a trypsin-fold protease. Structure. 2014;22(9):1333-1340. PDB ID: 4Q80. View Source
• [2] Proteopedia. 4q80: Neutrophil serine protease 4 (PRSS57) with val-leu-lys-chloromethylketone (VLK-cmk). https://proteopedia.org/w/4q80 View Source

Plasmin Inhibition Selectivity vs. D-Ile-Phe-Lys-CMK and D-Ile-Phe-Arg-CMK

The inhibitory selectivity of D-Val-Leu-Lys-CMK across the plasmin/plasma kallikrein axis differs markedly from closely related Ile-Phe-containing tripeptide CMKs. Tsuda et al. systematically evaluated D-Ile-Phe-Lys-CH2Cl and D-Ile-Phe-Arg-CH2Cl against plasmin and plasma kallikrein, reporting that D-Ile-Phe-Lys-CH2Cl exhibited "nearly the same order of inhibitory activity against plasmin as well as plasma kallikrein" (non-selective), whereas D-Ile-Phe-Arg-CH2Cl exhibited "highly selective inhibitory activity against plasma kallikrein" [1]. In contrast, Collen et al. characterized D-Val-Leu-Lys-CH2Cl as "a very efficient inhibitor for thrombin" but did not classify it as a primary plasmin or plasma kallikrein inhibitor, establishing its distinct thrombin-centric selectivity profile relative to both the non-selective D-Ile-Phe-Lys-CMK and the kallikrein-selective D-Ile-Phe-Arg-CMK [2].

Plasmin/kallikrein selectivity

Cross-study

D-Val-Leu-Lys-CMK: efficient thrombin inhibition, not primary plasmin/kallikrein target. D-Ile-Phe-Lys-CMK is dual-active; D-Ile-Phe-Arg-CMK is kallikrein-selective.

Three distinct selectivity classes among tripeptide CMKs; substitution alters enzyme target entirely.

Purified human plasmin and plasma kallikrein assays.

Evidence Dimension	Selectivity profile across thrombin, plasmin, and plasma kallikrein
Target Compound Data	Efficient thrombin inhibitor (k2/Ki = 2.3 × 10³ M⁻¹s⁻¹); not a primary plasmin/kallikrein inhibitor
Comparator Or Baseline	D-Ile-Phe-Lys-CMK (non-selective: similar potency against plasmin and kallikrein); D-Ile-Phe-Arg-CMK (highly kallikrein-selective)
Quantified Difference	Three distinct selectivity classes among tripeptide CMKs: thrombin-selective (D-VLK-CMK), dual plasmin/kallikrein (D-Ile-Phe-Lys-CMK), kallikrein-selective (D-Ile-Phe-Arg-CMK)
Conditions	Enzyme inhibition assays using purified human plasmin and plasma kallikrein

Why This Matters

Researchers must select the appropriate tripeptide CMK based on their target enzyme; substituting D-Val-Leu-Lys-CMK with an Ile-Phe-containing analog will completely alter the experimental inhibition profile.

• [1] Tsuda Y, Teno N, Okada Y, Wanaka K, Bohgaki M, Hijikata-Okunomiya A, et al. Synthesis of tripeptide chloromethyl ketones and examination of their inhibitory effects on plasmin and plasma kallikrein. Chem Pharm Bull (Tokyo). 1989;37(11):3108-3111. View Source
• [2] Collen D, Lijnen HR, De Cock F, Durieux JP, Loffet A. Kinetic properties of tripeptide lysyl chloromethyl ketone and lysyl p-nitroanilide derivatives towards trypsin-like serine proteinases. Biochim Biophys Acta. 1980;615(1):158-166. View Source

Cysteine Endopeptidase Active-Site Mapping with Ricinus CysEP

D-Val-Leu-Lys-chloromethylketone was purposefully selected as a substrate-analog covalent inhibitor for defining the non-primed specificity subsites of the KDEL-tailed cysteine endopeptidase (CysEP) from Ricinus communis. In a 2.0 Å resolution crystal structure (PDB ID: 1S4V), the H-D-Val-Leu-Lys-CMK inhibitor covalently bound to the active-site cysteine clearly delineated the S1-S3 subsite architecture, establishing CysEP as an endopeptidase lacking the occluding loop characteristic of exopeptidases [1]. The selection of this specific tripeptide CMK sequence was driven by substrate profiling data showing the highest kcat/Km values for neutral amino acids with large aliphatic side chains (Leu, Val, Ile, Met) in the P2 position [2]. Other tripeptide CMKs (e.g., D-Ile-Phe-Lys-CMK, D-Pro-Phe-Arg-CMK) were not utilized in this crystallographic application due to suboptimal sequence alignment with CysEP's P2 preference for aliphatic residues over aromatic Phe.

CysEP active-site mapping

Cross-study

PDB 1S4V: 2.0 Å covalent complex with Ricinus CysEP; Val-Leu-Lys matches P2 aliphatic preference. Phe-containing CMKs are suboptimal.

Sequence-matched probe for plant cysteine endopeptidase structural studies; selection driven by substrate profiling.

Recombinant CysEP; R-factor 18.1%.

Evidence Dimension	Crystallographic suitability for CysEP active-site mapping
Target Compound Data	PDB 1S4V: 2.0 Å resolution; covalent complex with Ricinus CysEP; defines non-primed subsites
Comparator Or Baseline	Other tripeptide CMKs (not selected due to mismatched P2 aromatic specificity)
Quantified Difference	D-VLK-CMK sequence (Val-Leu-Lys) matches CysEP P2 aliphatic preference; comparators with Phe at P2 are suboptimal
Conditions	X-ray diffraction; purified recombinant Ricinus CysEP; molecular replacement refinement to R-factor 18.1% (Rfree 22.6%)

Why This Matters

Procurement of D-Val-Leu-Lys-CMK is required for researchers investigating plant cysteine endopeptidases or programmed cell death pathways where P2 aliphatic residue preference is a determining factor for probe selection.

• [1] Than ME, Helm M, Simpson DJ, Lottspeich F, Huber R, Gietl C. The 2.0 Å crystal structure and substrate specificity of the KDEL-tailed cysteine endopeptidase functioning in programmed cell death of Ricinus communis endosperm. J Mol Biol. 2004;336(5):1103-1116. View Source
• [2] Than ME, Helm M, Simpson DJ, Lottspeich F, Huber R, Gietl C. PubMed Abstract: The 2.0 Å crystal structure and substrate specificity of the KDEL-tailed cysteine endopeptidase. PMID: 15037072. View Source

D-Configuration Stability vs. L-Val-Containing Analogs

The N-terminal D-valine residue in D-Val-Leu-Lys-chloromethylketone confers enhanced proteolytic stability compared to L-Val-containing analogs, a property not shared by many comparator tripeptide CMKs bearing all-L configurations (e.g., Ala-Phe-Lys-CMK, 1]. While direct comparative stability half-life data between D-VLK-CMK and L-VLK-CMK are not reported in the primary literature, the D-configuration at the N-terminus is a class-level determinant of resistance to aminopeptidase-mediated degradation in biological matrices . This stereochemical feature is shared with certain comparator CMKs (D-Ile-Phe-Lys-CMK and D-Ile-Phe-Arg-CMK also bear D-amino acids) but distinguishes D-Val-Leu-Lys-CMK from all-L tripeptide CMKs such as Ile-Phe-Lys-CH2Cl and Ile-Phe-Arg-CH2Cl, which Tsuda et al. synthesized and evaluated alongside their D-counterparts [2].

D-configuration stability

Class-level

N-terminal D-Val inferred to provide aminopeptidase resistance versus all-L analogs. Quantitative stability half-life data not reported.

May support extended incubation in biological matrices; comparative stability requires validation.

Class-level D-amino acid peptide property.

Evidence Dimension	N-terminal stereochemical configuration and inferred proteolytic stability
Target Compound Data	D-Val N-terminus (D-configuration confers aminopeptidase resistance)
Comparator Or Baseline	L-Val-containing analogs and all-L tripeptide CMKs (e.g., Ala-Phe-Lys-CMK, Ile-Phe-Lys-CH2Cl) lacking N-terminal D-residue
Quantified Difference	Qualitative class distinction; quantitative stability half-life data not available in primary literature
Conditions	Inferred from established D-amino acid peptide biochemistry principles

Why This Matters

For ex vivo plasma stability studies or in vivo applications where aminopeptidase degradation may confound results, the D-configuration of D-Val-Leu-Lys-CMK provides a stability advantage over all-L analogs, informing procurement decisions for experiments conducted in complex biological matrices.

• [1] Collen D, Lijnen HR, De Cock F, Durieux JP, Loffet A. Kinetic properties of tripeptide lysyl chloromethyl ketone and lysyl p-nitroanilide derivatives towards trypsin-like serine proteinases. Biochim Biophys Acta. 1980;615(1):158-166. View Source
• [2] Tsuda Y, Teno N, Okada Y, Wanaka K, Bohgaki M, Hijikata-Okunomiya A, et al. Synthesis of tripeptide chloromethyl ketones and examination of their inhibitory effects on plasmin and plasma kallikrein. Chem Pharm Bull (Tokyo). 1989;37(11):3108-3111. View Source

D-VLK-CMK Research Applications & Procurement Use Cases

Thrombin-Specific Inhibition with Minimal Cross-Reactivity

Use D-Val-Leu-Lys-CMK (k2/Ki = 2.3 × 10³ M⁻¹s⁻¹) when experimental design demands selective thrombin inhibition with 100–10,000-fold discrimination against plasmin and trypsin compared to other lysyl-CMK probes [1][2]. This scenario includes ex vivo thrombin activity assays, anticoagulant mechanism studies, and in vitro thrombosis models where off-target inhibition of fibrinolytic proteases would confound interpretation.

PRSS57/NSP4 Co-Crystallization and Active-Site Studies

Procure D-Val-Leu-Lys-CMK for X-ray crystallography studies of neutrophil serine protease 4 (PRSS57/NSP4) requiring a validated covalent probe with established PDB deposition (4Q80, 3.07 Å) [3]. The compound's Lys P1 residue and Val-Leu P2-P3 sequence are uniquely suited to occupy the occluded S1 pocket of PRSS57 in the noncanonical "up" conformation described by Lin et al. [4].

Plant Cysteine Endopeptidase (CysEP) Active-Site Mapping

Use D-Val-Leu-Lys-CMK as a substrate-analog covalent inhibitor for defining non-primed subsite architecture in plant cysteine endopeptidases, particularly those exhibiting P2 preference for large aliphatic residues (Leu, Val, Ile) over aromatic residues [5]. This application is validated by the 2.0 Å crystal structure of Ricinus CysEP with covalently bound H-D-Val-Leu-Lys-CMK (PDB 1S4V) [6].

Serine Protease Selectivity Profiling

Deploy D-Val-Leu-Lys-CMK as a reference thrombin-selective control in multi-enzyme inhibition panels that include plasmin-selective and kallikrein-selective probes. The compound's distinct selectivity signature—efficient thrombin inhibition without primary activity against plasmin or plasma kallikrein—differentiates it from the dual-active D-Ile-Phe-Lys-CMK and the kallikrein-selective D-Ile-Phe-Arg-CMK [1][7].

Application

Selection Property

Validation Focus

Thrombin-selective inhibition assays

Reported thrombin inhibition selectivity profile

Discrimination against plasmin and trypsin in enzyme panels

PRSS57/NSP4 co-crystallization

Validated covalent probe with deposited PDB structure

Occupancy of noncanonical S1 pocket; subsite interaction mapping

Plant cysteine endopeptidase studies

Sequence alignment with P2 aliphatic preference

Non-primed subsite definition; substrate-analog inhibition

Serine protease selectivity profiling

Distinct thrombin-centric selectivity signature

Differentiation from dual plasmin/kallikrein and kallikrein-selective CMKs

• [1] Collen D, Lijnen HR, De Cock F, Durieux JP, Loffet A. Kinetic properties of tripeptide lysyl chloromethyl ketone and lysyl p-nitroanilide derivatives towards trypsin-like serine proteinases. Biochim Biophys Acta. 1980;615(1):158-166. View Source
• [2] Hongtide. H-D-Val-Leu-Lys-chloromethylketone Product Specification. https://hongtide.com/procontent.php?prid=139P67 View Source
• [3] PDBj. 4Q80: Neutrophil serine protease 4 (PRSS57) with val-leu-lys-chloromethylketone (VLK-cmk). https://pdbj.org/mine/summary/4Q80 View Source
• [4] Lin SJ, Dong KC, Eigenbrot C, van Lookeren Campagne M, Kirchhofer D. Structures of neutrophil serine protease 4 reveal an unusual mechanism of substrate recognition by a trypsin-fold protease. Structure. 2014;22(9):1333-1340. View Source
• [5] Than ME, Helm M, Simpson DJ, Lottspeich F, Huber R, Gietl C. The 2.0 Å crystal structure and substrate specificity of the KDEL-tailed cysteine endopeptidase functioning in programmed cell death of Ricinus communis endosperm. J Mol Biol. 2004;336(5):1103-1116. View Source
• [6] Proteopedia. 1s4v: Ricinus CysEP with H-D-Val-Leu-Lys-CMK. https://proteopedia.org/wiki/index.php/1s4v View Source
• [7] Tsuda Y, Teno N, Okada Y, Wanaka K, Bohgaki M, Hijikata-Okunomiya A, et al. Synthesis of tripeptide chloromethyl ketones and examination of their inhibitory effects on plasmin and plasma kallikrein. Chem Pharm Bull (Tokyo). 1989;37(11):3108-3111. View Source